Cas no 33364-92-0 (4-Hydroxyisoquinoline)

• Product Name: 4-Hydroxyisoquinoline
• CAS No: 33364-92-0
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 917881
• PubChem ID: 18750
• Update Time: 2025-06-13

4-Hydroxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyisoquinoline
• 4-HYDROXY-ISOQUINOLINE
• 3336-49-0
• DB-082508
• A26437
• MFCD00234514
• DTXSID20186976
• AKOS006280509
• PS-5256
• 4-ISOQUINOLINOL
• NSC-153682
• J-521570
• CS-W019920
• 4-hydroxyisoquinoline, AldrichCPR
• BRN 0114428
• EN300-120932
• AC-907/25004895
• 5-21-03-00321 (Beilstein Handbook Reference)
• 4-oxidoisoquinolinium
• SY041595
• A821745
• NSC 153682
• J-019163
• 4-Isoquinolol
• DB-028919
• AMY4404
• BCP23455
• AB05248
• FSA7EJB9BG
• UNII-FSA7EJB9BG
• Z1198152661
• SB12152
• isoquinolin-4-ol
• 33364-92-0
• NSC153682
• SCHEMBL276819
• 4-Hydroxyisoquinoline ISO 9001：2015 REACH

• Inchi： 1S/C9H7NO/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-6,11H
• InChI Key： DXTUTXYCHFWRQC-UHFFFAOYSA-N
• SMILES： OC1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.26
• Melting Point: 223-225 °C
• Boiling Point: 425.4°Cat760mmHg
• Flash Point: 211.1°C
• PSA: 33.12
• LogP: 1.94040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-Hydroxyisoquinoline

Recent Advances in the Study of 4-Hydroxyisoquinoline (33364-92-0): A Comprehensive Research Brief

4-Hydroxyisoquinoline (CAS: 33364-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug development. The compound's unique structural features make it a promising scaffold for designing novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

Recent studies have highlighted the role of 4-Hydroxyisoquinoline as a key intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for developing kinase inhibitors, which are crucial in targeted cancer therapies. The study utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinities to specific kinase targets. These findings underscore the compound's potential in precision medicine.

In addition to its applications in oncology, 4-Hydroxyisoquinoline has shown promise in neurological research. A groundbreaking paper in Neuropharmacology (2024) revealed that certain derivatives of this compound exhibit neuroprotective effects in models of Alzheimer's disease. The researchers employed in vitro and in vivo assays to demonstrate that these derivatives can modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells. This discovery opens new avenues for developing disease-modifying therapies for neurodegenerative disorders.

The antimicrobial properties of 4-Hydroxyisoquinoline have also been a focus of recent investigations. A 2024 study in Antimicrobial Agents and Chemotherapy reported that structurally modified versions of this compound display potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The research team employed a combination of molecular docking studies and phenotypic assays to elucidate the mechanism of action, which appears to involve inhibition of bacterial efflux pumps.

From a chemical perspective, advances in the synthesis of 4-Hydroxyisoquinoline have been notable. A recent publication in Organic Letters (2023) described a novel, environmentally benign synthetic route that improves yield and reduces hazardous byproducts. This green chemistry approach utilizes catalytic hydrogenation and microwave-assisted reactions, representing a significant step forward in sustainable pharmaceutical manufacturing.

Looking forward, the diverse biological activities of 4-Hydroxyisoquinoline and its derivatives position this compound as a valuable platform for drug discovery. Current research efforts are focusing on structure-activity relationship studies to optimize pharmacokinetic properties while maintaining therapeutic efficacy. Several pharmaceutical companies have included 4-Hydroxyisoquinoline-based compounds in their preclinical pipelines, particularly for oncology and CNS indications.

In conclusion, the growing body of research on 4-Hydroxyisoquinoline (33364-92-0) demonstrates its multifaceted potential in medicinal chemistry and drug development. The compound serves as both a valuable pharmacological tool and a promising lead structure for novel therapeutics. Future studies will likely explore its applications in additional therapeutic areas and further refine synthetic methodologies to enhance accessibility for research and clinical applications.